Menthol

Specification

• Description: D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992); P-menthan-3-ol is any secondary alcohol that is one of the eight possible diastereoisomers of 5-methyl-2-(propan-2-yl)cyclohexan-1-ol. It has a role as a volatile oil component. It is a p-menthane monoterpenoid and a secondary alcohol.; Menthol is a natural product found in Camellia sinensis, Solanum tuberosum, and other organisms with data available.; Menthol is an organic compound made synthetically or obtained from peppermint or mint oils with flavoring and local anesthetic properties. When added to pharmaceuticals and foods, menthol functions as a fortifier for peppermint flavors. It also has a counterirritant effect on skin and mucous membranes, thereby producing a local analgesic or anesthetic effect.; Menthol is a metabolite found in or produced by Saccharomyces cerevisiae.; A monoterpene cyclohexanol produced from mint oils.
• CAS No.: 1490-04-6
• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol
• IUPAC Name: 5-methyl-2-propan-2-ylcyclohexan-1-ol
• Standard InChI: InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3
• Standard InChI Key: NOOLISFMXDJSKH-UHFFFAOYSA-N
• SMILES: CC1CCC(C(C1)O)C(C)C
• Canonical SMILES: CC1CCC(C(C1)O)C(C)C
• Boiling Point: 421 °F at 760 mmHg (NTP, 1992); 214.6 °C; BP: 216.5 /menthol/; BP: 218.6 /isomenthol/; BP: 211.7 /neomenthol/; BP: 214.6 /isoneomenthol/; 214.00 to 216.00 °C. @ 760.00 mm Hg
• Colorform: White crystals /89-78-1/; Crystals or granules /dl-Menthol/
• Flash Point: 196 °F (NTP, 1992)
• Melting Point: 100 °F (NTP, 1992); -8 °C; MP: 43 °C /L-Menthol 2216-51-5/; MP 38 °C /DL-Menthol 89-78-1/